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Compound of Interest

Compound Name:
sn-Glycerol 3-phosphate

biscyclohexylammonium salt

Cat. No.: B7802622 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, biological

significance, and experimental applications of sn-Glycerol 3-phosphate
biscyclohexylammonium salt.

Core Chemical Properties
sn-Glycerol 3-phosphate biscyclohexylammonium salt is a stable, crystalline solid widely

used in biochemical research. The biscyclohexylammonium salt form enhances stability for

storage and handling.[1]
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Property Value Reference(s)

CAS Number 29849-82-9 [2][3]

Molecular Formula C₃H₉O₆P·2C₆H₁₃N [2][3]

Molecular Weight 370.42 g/mol [2][3]

Appearance White powder [4]

Purity ≥93% [2][3]

Solubility

Water: 50 mg/mL, clear to very

slightly hazy, colorless.[4]

Ethanol: 1 mg/mL. PBS (pH

7.2): 10 mg/mL.

[4][5]

Storage Temperature -20°C [4]

Stability
Stable for at least 4 years

when stored at -20°C.
[5]

Biological Significance and Signaling Pathways
sn-Glycerol 3-phosphate (G3P) is a pivotal intermediate at the crossroads of glycolysis and

lipid metabolism.[5] It is a precursor for the synthesis of all glycerolipids and is central to the

glycerophosphate shuttle, which facilitates the transfer of reducing equivalents from cytosolic

NADH to the mitochondrial electron transport chain.[5]

G3P serves as the backbone for the de novo synthesis of glycerolipids. The pathway is initiated

by the acylation of G3P.
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Caption: Glycerolipid synthesis pathway starting from sn-Glycerol 3-phosphate.

The glycerophosphate shuttle is a mechanism for regenerating NAD+ from NADH produced

during glycolysis. This shuttle is particularly active in tissues with high energy demands, such

as the brain and skeletal muscle.
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Caption: The Glycerophosphate Shuttle.
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Experimental Protocols
sn-Glycerol 3-phosphate biscyclohexylammonium salt is a crucial reagent in various

biochemical assays.

This compound is used as a standard in a highly sensitive enzymatic assay for the

quantification of phosphatidic acid (PA).[2][6] The assay involves the hydrolysis of PA to G3P,

which is then measured through a coupled enzymatic reaction that produces a fluorescent

signal.[2]

Experimental Workflow:
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Sample containing
Phosphatidic Acid (PA)

Hydrolyze PA to G3P
(using Lipase)

Oxidize G3P to DHAP + H₂O₂

(using G3P Oxidase)

React H₂O₂ with Amplex Red
(using Peroxidase)

Measure fluorescence of Resorufin
(Ex: 544 nm, Em: 590 nm)

Prepare standard curve using
sn-Glycerol 3-phosphate

biscyclohexylammonium salt

Quantification
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Prepare reaction mixture:
- Buffer (e.g., Tris-HCl)

- MgCl₂
- BSA
- DTT

- Radiolabeled sn-Glycerol 3-phosphate
- Acyl-CoA

Add enzyme source
(e.g., membrane fraction)

Incubate at specified
temperature and time

Stop reaction and extract lipids

Separate lipids using TLC

Quantify radiolabeled
lysophosphatidic acid (LPA)

product via scintillation counting

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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